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Compound of Interest

Compound Name: Tetramethylammonium borohydride

CAS No.: 16883-45-7

Cat. No.: B095848

Get Quote

Tetramethylammonium borohydride, (CH₃)₄N[BH₄] (TMABH), is a quaternary ammonium borohydride that

serves as a mild and selective reducing agent in organic synthesis.[1] When transitioning from bench-scale

experiments to pilot plant or manufacturing scale, reagent choice becomes critical. TMABH offers several

distinct advantages over more common alkali metal borohydrides like sodium borohydride (NaBH₄). Notably,

it is less hygroscopic and exhibits enhanced solubility in a wider range of polar organic solvents, which can

facilitate more homogeneous reaction conditions and simplify handling operations at scale.[1] Its unique

properties make it a valuable tool for controlled reductions in the pharmaceutical and fine chemical industries.

[1]

This guide provides a comprehensive technical support resource for researchers, chemists, and process

engineers. It is structured in a question-and-answer format to directly address common challenges and

troubleshooting scenarios encountered when scaling reactions involving TMABH.
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Property Value Source(s)

Chemical Formula C₄H₁₆BN [2]

Molecular Weight 88.99 g/mol [1][2][3]

Appearance White to off-white crystalline solid [1][4]

Melting Point ~49°C [4]

Solubility
Soluble in polar solvents like water

and methanol.
[1]

Frequently Asked Questions (FAQs)
Q1: What are the primary advantages of using TMABH over
sodium borohydride (NaBH₄) in a large-scale process?
A1: The primary advantages stem from its physical properties which directly impact process robustness and

safety at scale:

Improved Solubility: TMABH's ionic nature, conferred by the tetramethylammonium cation, enhances its

solubility in various polar reaction media, facilitating homogeneous reactions.[1] This contrasts with NaBH₄,

which has limited solubility in many common organic solvents like THF and requires more specialized

solvents like diglyme for effective dissolution.[5] Homogeneous reactions are generally easier to control,

monitor, and scale up due to the absence of mass transfer limitations between solid and liquid phases.

Lower Hygroscopicity: TMABH is less hygroscopic compared to alkali metal borohydrides.[1] This simplifies

handling and storage, reducing the risk of reagent degradation from atmospheric moisture and ensuring

more consistent reactivity. At large scales, managing highly hygroscopic materials requires stringent

environmental controls, which adds complexity and cost.

Enhanced Stability: The bulky tetramethylammonium cation provides a stabilizing effect on the borohydride

anion (BH₄⁻), contributing to greater stability in solution compared to NaBH₄, particularly against

hydrolysis.[6]

Q2: What solvents are recommended for scaling up TMABH
reductions, and what are the trade-offs?
A2: Solvent selection is a critical parameter that influences reaction rate, selectivity, and downstream

processing.
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Protic Solvents (e.g., Methanol, Ethanol): TMABH is soluble in alcohols, which are often inexpensive and

effective solvents.[1] However, the major trade-off is the potential for solvolysis, where the solvent reacts

with the borohydride, consuming the reagent and generating hydrogen gas. While TMABH is more stable

against hydrolysis than NaBH₄, this reaction is still a factor, especially at elevated temperatures.[6] The

rate of reduction must be significantly faster than the rate of solvolysis for the process to be efficient.

Aprotic Polar Solvents (e.g., DMSO, DMF, THF): These solvents are often good choices for preventing

reagent-consuming side reactions. While TMABH's solubility is highest in polar solvents, compatibility

should be verified. For instance, studies with NaBH₄ have been conducted in DMSO-water systems.[7] It is

crucial to ensure the chosen aprotic solvent is thoroughly dry, as any residual water will react with the

borohydride.[8]

Key Consideration for Scale-Up: The choice often depends on the substrate's solubility and the desired

reaction temperature. For substrates soluble in alcohols, methanol may be suitable if the reaction is fast.

For slower reactions or those requiring higher temperatures, a high-boiling, dry aprotic solvent might be

necessary to minimize reagent loss.

Q3: How does the chemoselectivity of TMABH compare to other
borohydrides? Can it reduce esters or amides?
A3: Like NaBH₄, TMABH is a mild reducing agent primarily used for the reduction of aldehydes and ketones.

[1][9] It generally does not reduce less reactive functional groups such as esters, carboxylic acids, amides,

and nitriles under standard conditions.[9][10] This high degree of chemoselectivity is advantageous when a

specific carbonyl group needs to be reduced in the presence of other functionalities. If reduction of more

robust groups like esters is required, a stronger reducing agent like lithium borohydride (LiBH₄) or lithium

aluminum hydride (LiAlH₄) is typically necessary.[11] Alternatively, the reactivity of borohydrides can be

enhanced with additives, but this requires careful process development and safety assessment.[10][12]

Troubleshooting Guide for Scale-Up
Issue 1: My reaction is sluggish or stalls before completion,
especially after scale-up. What are the likely causes?
Answer: This is a common scale-up challenge often related to mixing, mass transfer, or reagent

stoichiometry.[13]

Cause - Inefficient Mixing: At larger scales, achieving homogeneous mixing is more difficult.[14] If TMABH

is added as a solid, it may settle at the bottom of the reactor, reducing its effective concentration in the bulk

solution.
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Solution: Ensure the reactor is equipped with an appropriate agitator (e.g., pitched-blade turbine for

good top-to-bottom flow) and that the stirring speed is sufficient to keep all solids suspended. If possible,

pre-dissolving the TMABH in a suitable solvent and adding it as a solution provides much better control

and avoids mixing issues associated with solid addition.[14]

Cause - Moisture Contamination: Although less hygroscopic than NaBH₄, TMABH will still be deactivated

by water.[8] Larger quantities of solvents and reagents have a higher probability of introducing moisture.

Solution: Use well-dried equipment and anhydrous solvents.[8] Handle the reagent under an inert

atmosphere (e.g., nitrogen or argon) to prevent contact with atmospheric moisture.[4]

Cause - Incorrect Stoichiometry: An inaccurate assessment of the reagent's purity or gradual degradation

during storage can lead to under-charging the reaction.

Solution: Always use reagent from a freshly opened, properly stored container. Consider titrating the

borohydride solution before use to determine its exact molarity for precise dosing.

Issue 2: The reaction exotherm is difficult to control, leading to
temperature spikes. How can I manage this?
Answer: Thermal management is arguably the most critical safety aspect of chemical process scale-up. The

surface-area-to-volume ratio decreases as the reactor size increases, making heat removal less efficient.[15]

An uncontrolled exotherm can lead to a runaway reaction.

Cause - Addition Rate is Too Fast: Adding the reducing agent too quickly generates heat faster than the

reactor's cooling system can remove it.[15]

Solution: The most effective control is to add the TMABH (preferably as a solution) at a controlled rate

using a dosing pump or an addition funnel. The addition should be slow enough that the internal

temperature remains within the desired range. A process safety assessment using reaction calorimetry

(RC1) is highly recommended to quantify the heat of reaction and determine a safe addition profile.[12]

Cause - Inadequate Cooling Capacity: The reactor's cooling jacket may be insufficient for the scale and

reaction rate.

Solution: In addition to controlling the addition rate, ensure the cooling system is operating at maximum

efficiency. If necessary, reduce the batch size or the concentration of the reactants to lower the total heat

load.
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Issue 3: I am observing unexpected byproducts. What could be
the cause?
Answer: Byproduct formation can arise from the reaction solvent or from the substrate itself under the

reaction conditions.

Cause - Solvent Participation: In protic solvents like methanol, the expected byproduct is

tetramethylammonium tetraalkoxyborate.[16] However, in other solvents, unexpected reactions can occur.

For example, reductions in DMSO can sometimes lead to byproducts from the solvent itself.[7]

Solution: Meticulously characterize all byproducts to understand their origin. If solvent participation is

suspected, switching to a more inert solvent is the best course of action. Reaction monitoring using

techniques like in-situ FT-IR or offline NMR can help identify the formation of intermediates and

byproducts in real-time.[17][18]

Cause - Over-reduction or Side Reactions: If the reaction temperature is too high or the reaction time is

excessively long, TMABH might slowly reduce other, less reactive functional groups on the substrate,

leading to selectivity issues.

Solution: Optimize the reaction conditions (temperature, time, stoichiometry) at a smaller scale before

proceeding. Implement strict process controls to maintain these conditions during scale-up.

Issue 4: The reaction work-up is difficult. How do I efficiently
quench the reaction and remove boron byproducts at scale?
Answer: Quenching and purification are often the most challenging steps to scale. A procedure that works in

a 100 mL flask may be impractical or unsafe in a 100 L reactor.

Problem - Unsafe Quench: Adding water or acid directly to a large amount of unreacted borohydride can

cause a violent, uncontrolled release of hydrogen gas and a dangerous exotherm.[8]

Solution: Follow a staged, controlled quenching protocol. First, cool the reaction vessel (e.g., to 0-5°C).

Slowly add a less reactive protic solvent like isopropanol to quench the bulk of the excess TMABH.[19]

Once the initial vigorous reaction (gas evolution, exotherm) subsides, a mixture of isopropanol and water

can be added, followed by water alone.[19] Only after the borohydride is fully destroyed should acid be

added to neutralize the mixture and break down borate complexes.

Problem - Boron Byproduct Removal: The boron-containing byproducts (borate salts/esters) can

sometimes form gels or fine precipitates that are difficult to filter or separate during an aqueous workup.[20]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b095848/docs?utm_src=pdf-body-img#introduction-why-tetramethylammonium-borohydride-for-scale-up
https://www.reddit.com/r/chemistry/comments/956q68/what_are_the_byproducts_of_reduction_with/?rdt=63000
https://pubs.rsc.org/en/content/articlelanding/1977/p2/p29770001466
https://dspace.library.uvic.ca/items/9198f170-c99f-494f-8ad9-6d48127ffe0c
https://www.bruker.com/en/applications/pharma/drug-development/reaction-monitoring.html
https://www.tcichemicals.com/BE/en/sds/T0852_EU_6N.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.reddit.com/r/Chempros/comments/1b2xax4/isolating_product_after_sodium_borohydride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution: Acidifying the quenched mixture (e.g., with 1M HCl) helps to hydrolyze borate complexes to

boric acid, which has different solubility properties.[20] In some cases, adding an alcohol like methanol

and distilling can remove boric acid as the more volatile trimethyl borate ester, though this adds a unit

operation. For large-scale operations, designing a robust extraction and phase-separation procedure is

key.

Standard Operating Procedure: Safe Quenching of Excess
TMABH at Scale
WARNING: This procedure involves the generation of flammable hydrogen gas and potential exotherms. It

must be performed in a well-ventilated area (fume hood or walk-in hood for larger scale) or a properly rated

reactor bay, away from all ignition sources. All equipment must be properly grounded.[21] Appropriate

personal protective equipment (flame-resistant lab coat, safety goggles, face shield, gloves) is mandatory.[4]

Preparation:

Ensure the reaction vessel is under an inert atmosphere (e.g., nitrogen) with an outlet connected to a

bubbler or a safe venting system to handle gas evolution.[19]

Cool the completed reaction mixture to 0-5°C using an external cooling bath or the reactor jacket.

Maintain agitation.

Step 1: Initial Quench with Isopropanol:

Slowly add isopropanol via an addition funnel or pump. The rate of addition should be controlled to keep

the internal temperature below 20°C.

You will observe gas evolution. If the rate of bubbling becomes too vigorous or the temperature rises

rapidly, stop the addition immediately and wait for it to subside before resuming at a slower rate.

Continue adding isopropanol until gas evolution becomes significantly less vigorous upon addition.

Step 2: Addition of Water:

Once the initial quench is complete, slowly add water. Be aware that pockets of unreacted borohydride

may still exist, so the initial addition of water should be done with extreme caution.[22]

Monitor the temperature and gas evolution closely. Maintain the temperature below 25°C.

Step 3: Digestion:
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After the water addition is complete, allow the mixture to stir at room temperature for at least 4-6 hours

(or overnight for very large scales) to ensure all residual hydride has been completely destroyed.[19]

Step 4: Neutralization:

Slowly add a dilute acid (e.g., 1M HCl or 10% citric acid solution) to neutralize the mixture to a pH of ~6-

7. This step helps to break down any borate complexes formed during the workup.[19]

Proceed to Extraction/Isolation: The reaction is now safely quenched and can proceed to the product

isolation phase (e.g., extraction, filtration, crystallization).

Click to download full resolution via product page

References
TCI Chemicals. (n.d.). Safety Data Sheet: Tetramethylammonium Borohydride. Retrieved from TCI
Chemicals website. [Link: www.tcichemicals.com/US/en/p/T0852]
ECHEMI. (n.d.). Tetramethylammonium borohydride SDS, 16883-45-7 Safety Data Sheets. Retrieved
from ECHEMI website. [Link: www.echemi.com/sds/16883-45-7.html]
TCI AMERICA. (n.d.). Safety Data Sheet: Tetrabutylammonium Borohydride. Retrieved from TCI AMERICA
website. [Link: www.tcichemicals.com/assets/brochure/33725-74-5.pdf]
Thermo Fisher Scientific. (2025). Safety Data Sheet: Tetramethylammonium borohydride. Retrieved
from Thermo Fisher Scientific website. [Link: www.fishersci.com/store/msds?partNumber=AC173310050]
BenchChem. (n.d.). Tetraethylammonium borohydride | 17083-85-1. Retrieved from BenchChem website.
[Link: www.benchchem.com/product/b1399743]
LookChem. (n.d.). Cas no 16883-45-7 (Tetramethylammonium borohydride). Retrieved from LookChem
website. [Link: www.lookchem.com/cas-168/16883-45-7.html]
Thermo Fisher Scientific. (2012). Safety Data Sheet: Tetrabutylammonium borohydride. Retrieved from
Thermo Fisher Scientific website. [Link: www.alfa.com/en/msds/?language=EN&notax=US&sku=A17494]
Henderson, K. (2015). Common Standard Operating Procedure for work with Chemical name/class:
Quenching of pyrophoric substances and waste. University of Notre Dame. [Link:
https://chemistry.nd.edu/assets/284330/quenching_of_pyrophoric_reagents_henderson_sop.pdf]
Smolecule. (n.d.). Buy Tetrabutylammonium borohydride | 33725-74-5. Retrieved from Smolecule website.
[Link: www.smolecule.com/cas-33725-74-5-tetrabutylammonium-borohydride.html]
Adams, C., Gold, V., & Reuben, D. M. E. (1977). Reduction of carbonyl compounds by sodium borohydride
(tetrahydridoborate) in water, dimethyl sulphoxide, and their mixtures as solvents: products and kinetics.
Journal of the Chemical Society, Perkin Transactions 2, (11), 1466-1472. [Link:
https://doi.org/10.1039/P29770001466]
Chem-Impex. (n.d.). Tetrabutylammonium borohydride. Retrieved from Chem-Impex website. [Link:
www.chemimpex.com/products/tetrabutylammonium-borohydride-cas-33725-74-5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.benchchem.com/product/b095848/docs?utm_src=pdf-body-img#introduction-why-tetramethylammonium-borohydride-for-scale-up
https://www.benchchem.com/product/b095848/docs?utm_src=pdf-body#introduction-why-tetramethylammonium-borohydride-for-scale-up
https://www.benchchem.com/product/b095848/docs?utm_src=pdf-body#introduction-why-tetramethylammonium-borohydride-for-scale-up
https://www.benchchem.com/product/b095848/docs?utm_src=pdf-body#introduction-why-tetramethylammonium-borohydride-for-scale-up
https://www.benchchem.com/product/b095848/docs?utm_src=pdf-body#introduction-why-tetramethylammonium-borohydride-for-scale-up
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dusek, M., Vratislav, S., & Rohlicek, J. (2011). Tetramethylammonium borohydride from powder data.
Acta Crystallographica Section E: Structure Reports Online, 67(10), o2711. [Link:
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3212297/]
Organic Process Research & Development. (2023). Process Safety Evaluation and Scale-up of a Lactam
Reduction with NaBH4 and TFA. ACS Publications. [Link:
https://pubs.acs.org/doi/10.1021/acs.oprd.3c00181]
University of Michigan. (n.d.). Quenching Solvent Drying Still Bottoms. LSA Chemistry. [Link:
https://sites.lsa.umich.edu/chem-stockroom/wp-content/uploads/sites/433/2016/10/3.-Quenching-Solvent-
Drying-Still-Bottoms.pdf]
Salvi, N. (2019). Safe Handling of Boranes at Scale. Organic Process Research & Development. [Link:
https://www.researchgate.
Sarpong, R. (2016). Quenching of Water Reactive Materials. University of California, Berkeley. [Link:
https://sarpong.cchem.berkeley.
Reddit. (2018). What are the byproducts of reduction with borohydride?. r/chemistry. [Link:
https://www.reddit.com/r/chemistry/comments/95c8c0/what_are_the_byproducts_of_reduction_with/]
UCLA Chemistry & Biochemistry. (2009). Procedures for Safe Use of Pyrophoric Liquid Reagents. [Link:
https://www.chemistry.ucla.edu/sites/default/files/safety/sop/SOP_Pyrophoric_Liquids.pdf]
Reddit. (2021). Good solvents for dissolving NaBH4?. r/Chempros. [Link:
https://www.reddit.com/r/Chempros/comments/l8w0l9/good_solvents_for_dissolving_nabh4/]
Seyden-Penne, J. (1997). Reductions by the Alumino- and Borohydrides in Organic Synthesis. Wiley-VCH.
[Link: https://www.wiley.com/en-us/Reductions+by+the+Alumino-
+and+Borohydrides+in+Organic+Synthesis%2C+2nd+Edition-p-9780471190367]
Periasamy, M., & Thirumalaikumar, M. (2000). Methods of enhancement of reactivity and selectivity of
sodium borohydride for applications in organic synthesis. Journal of Organometallic Chemistry, 609(1-2),
137-151. [Link: https://www.researchgate.
Pravica, M., Sneed, D., & Wang, Y. (2011). Static compression of tetramethylammonium borohydride.
The Journal of Chemical Physics, 134(15), 154506. [Link: https://pubmed.ncbi.nlm.nih.gov/21517592/]
CatSci Ltd. (n.d.). Some Scale-Up Considerations. Retrieved from CatSci website. [Link: https://catsci.
Borates Today. (2022). Borohydrides: Reducing Agents in Organic Synthesis. [Link:
https://www.boratestoday.com/borohydrides-reducing-agents-in-organic-synthesis]
Vaddypally, S., et al. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and
metal complex discovery. Inorganica Chimica Acta, 527, 120569. [Link:
https://www.sciencedirect.com/science/article/pii/S002016932100619X]
BenchChem. (n.d.). An In-depth Technical Guide to the Thermal Stability of Tetramethylammonium
Hydroxide Pentahydrate. Retrieved from BenchChem website. [Link:
www.benchchem.com/product/b17331]
MDPI. (2023). Enhanced Chemical Stability of Tetramethylammonium Head Groups via Deep Eutectic
Solvent: A Computational Study. International Journal of Molecular Sciences. [Link:
https://www.mdpi.com/1422-0067/24/13/10993]
Calvin Digital Commons. (n.d.). Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups.
Retrieved from Calvin University. [Link: https://digitalcommons.calvin.edu/cgi/viewcontent.cgi?
article=1023&context=chemistry_honors]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b095848/docs?utm_src=pdf-body#introduction-why-tetramethylammonium-borohydride-for-scale-up
https://www.benchchem.com/product/b095848/docs?utm_src=pdf-body#introduction-why-tetramethylammonium-borohydride-for-scale-up
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Santa Cruz Biotechnology. (n.d.). Tetramethylammonium borohydride. Retrieved from SCBT website.
[Link: www.scbt.com/p/tetramethylammonium-borohydride-16883-45-7]
Soai, K., Oyamada, H., & Takase, A. (1984). Novel functional group selectivity in reductions with lithium
borohydride in mixed solvents containing methanol. Journal of the Chemical Society, Perkin Transactions
1, 1631-1634. [Link: https://pubs.rsc.org/en/content/articlelanding/1984/p1/p19840001631]
Raber, D. J., & Guida, W. C. (1976). Tetrabutylammonium borohydride. Borohydride reductions in
dichloromethane. The Journal of Organic Chemistry, 41(4), 690-696. [Link:
https://pubs.acs.org/doi/10.1021/jo00866a028]
Organic Chemistry Portal. (n.d.). Sodium Borohydride, Sodium tetrahydroborate. Retrieved from Organic
Chemistry Portal website. [Link: www.organic-chemistry.org/chemicals/reductions/sodium-
borohydride.shtm]
ResearchGate. (n.d.). Ammonia-mediated, large-scale synthesis of ammonia borane. Retrieved from
ResearchGate. [Link: https://www.researchgate.net/publication/231168925_Ammonia-mediated_large-
scale_synthesis_of_ammonia_borane]
Reich, H. J. (n.d.). Reduction and Oxidation: Boron Hydrides. Organic Chemistry Data. [Link:
https://www.organicchemistrydata.org/hansreich/resources/boron_hydrides/boron_hydrides.shtml]
Scribd. (n.d.). Chemical Process Scale-Up Strategies. [Link: https://www.scribd.
Common Organic Chemistry. (n.d.). Sodium Borohydride. Retrieved from Common Organic Chemistry
website. [Link: https://commonorganicchemistry.com/common-reagents/reducing-agents/sodium-
borohydride-nabh4/]
ResearchGate. (2023). Analytical monitoring of sodium borohydride. [Link:
https://www.researchgate.net/publication/372922416_Analytical_monitoring_of_sodium_borohydride]
The Chemical Engineer. (2023). Rules of Thumb: Scale-up. [Link: https://www.thechemicalengineer.
Reddit. (2022). isolating product after sodium borohydride reduction. r/Chempros. [Link: https://www.reddit.
Reddit. (2022). Looking for tips on scaling up organic syntheses. r/chemistry. [Link:
https://www.reddit.com/r/chemistry/comments/s1g6z4/looking_for_tips_on_scaling_up_organic_syntheses/]
Pharmaceutical Technology. (2008). NMR Reaction-Monitoring as a Process Analytical Technique. [Link:
https://www.pharmtech.com/view/nmr-reaction-monitoring-process-analytical-technique]
Bruker. (n.d.). Reaction Monitoring. Retrieved from Bruker website. [Link:
www.bruker.com/en/applications/pharma-biopharma/process-analytical-technology/reaction-
monitoring.html]
Bowden, M., et al. (2011). Methods to stabilize and destabilize ammonium borohydride. Energy &
Environmental Science, 4(1), 206-213. [Link:
https://pubs.rsc.org/en/content/articlelanding/2011/ee/c0ee00143h]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b095848/docs?utm_src=pdf-body#introduction-why-tetramethylammonium-borohydride-for-scale-up
https://www.benchchem.com/product/b095848?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 16883-45-7(Tetramethylammonium borohydride) | Kuujia.com [kuujia.com]

2. scbt.com [scbt.com]

3. Tetramethylammonium borohydride from powder data - PMC [pmc.ncbi.nlm.nih.gov]

4. echemi.com [echemi.com]

5. reddit.com [reddit.com]

6. benchchem.com [benchchem.com]

7. Reduction of carbonyl compounds by sodium borohydride (tetrahydridoborate) in water, dimethyl
sulphoxide, and their mixtures as solvents: products and kinetics - Journal of the Chemical Society, Perkin
Transactions 2 (RSC Publishing) [pubs.rsc.org]

8. tcichemicals.com [tcichemicals.com]

9. Sodium Borohydride [commonorganicchemistry.com]

10. researchgate.net [researchgate.net]

11. Borohydrides: Reducing Agents in Organic Synthesis | Borates Today [borates.today]

12. researchgate.net [researchgate.net]

13. reddit.com [reddit.com]

14. scribd.com [scribd.com]

15. catsci.com [catsci.com]

16. reddit.com [reddit.com]

17. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery
[dspace.library.uvic.ca]

18. Reaction Monitoring | Bruker [bruker.com]

19. chemistry.nd.edu [chemistry.nd.edu]

20. reddit.com [reddit.com]

21. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]

22. sarponggroup.com [sarponggroup.com]

To cite this document: BenchChem. [Introduction: Why Tetramethylammonium Borohydride for Scale-Up?].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095848/docs#introduction-why-tetramethylammonium-borohydride-
for-scale-up]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment?
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